1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-chloro-4-methylphenyl)piperidine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN6O/c1-14-5-6-16(10-17(14)21)25-20(28)15-4-2-8-26(12-15)18-11-19(23-13-22-18)27-9-3-7-24-27/h3,5-7,9-11,13,15H,2,4,8,12H2,1H3,(H,25,28)
• InChI Key: BLDSJEWICYVGLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=CC=N4)Cl
• Molecular Formula: C20H21ClN6O
• Molecular Weight: 396.9 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-chloro-4-methylphenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21ClN6O and its molecular weight is 396.88. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-chloro-4-methylphenyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-chloro-4-methylphenyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound and its derivatives have been extensively synthesized and evaluated for their biological activities. For instance, Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives to investigate their anticancer and anti-5-lipoxygenase agents. This research highlights the compound's potential in therapeutic applications, particularly in cancer treatment and inflammation reduction (Rahmouni et al., 2016).

Molecular Interaction Studies

Another aspect of research on this compound involves its interaction with specific receptors, elucidating its mode of action at the molecular level. Shim et al. (2002) detailed the molecular interaction of a similar compound with the CB1 cannabinoid receptor, offering insights into its potential as a selective antagonist for therapeutic purposes (Shim et al., 2002).

Anti-Angiogenic and DNA Cleavage Studies

Kambappa et al. (2017) synthesized and characterized a series of novel piperidine analogs, assessing their anti-angiogenic properties and DNA cleavage abilities. These studies are crucial in developing compounds with anticancer properties by inhibiting angiogenesis and inducing DNA damage in cancer cells (Kambappa et al., 2017).

Synthesis and Antitumor Activity

Research also extends to the synthesis and evaluation of this compound's derivatives for antitumor activity. Naito et al. (2005) synthesized a series of novel pyrimidinyl pyrazole derivatives, demonstrating potent cytotoxicity against several tumor cell lines and significant in vivo antitumor activity (Naito et al., 2005).